Cas no 1217457-97-0 (Pyrrolidine, 2-[(phenylsulfonyl)methyl]-, (2S)-)

• Product Name: Pyrrolidine, 2-[(phenylsulfonyl)methyl]-, (2S)-
• CAS No: 1217457-97-0
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 5524970
• Update Time: 2025-05-20

Pyrrolidine, 2-[(phenylsulfonyl)methyl]-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 2-[(phenylsulfonyl)methyl]-, (2S)-

• Inchi： 1S/C11H15NO2S/c13-15(14,9-10-5-4-8-12-10)11-6-2-1-3-7-11/h1-3,6-7,10,12H,4-5,8-9H2/t10-/m0/s1
• InChI Key： BNJNKUCNFQWIMG-JTQLQIEISA-N
• SMILES： N1CCC[C@H]1CS(C1=CC=CC=C1)(=O)=O

Experimental Properties

• Density: 1.173±0.06 g/cm3(Predicted)
• Boiling Point: 407.8±27.0 °C(Predicted)
• pka: 9.58±0.10(Predicted)

Additional information on Pyrrolidine, 2-[(phenylsulfonyl)methyl]-, (2S)-

Pyrrolidine, 2-[(phenylsulfonyl)methyl]-, (2S)- (CAS No. 1217457-97-0): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

Pyrrolidine, 2-[(phenylsulfonyl)methyl]-, (2S)- (CAS No. 1217457-97-0) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrolidines, which are five-membered heterocyclic compounds with a nitrogen atom as one of the ring members. The presence of a (2S) chiral center and a phenylsulfonyl group attached to the methyl group at the 2-position imparts specific stereochemical and functional characteristics to this molecule.

The chemical structure of Pyrrolidine, 2-[(phenylsulfonyl)methyl]-, (2S)- is characterized by a pyrrolidine ring with a chiral methyl group substituted at the 2-position. The phenylsulfonyl group attached to this methyl group adds significant steric and electronic effects, influencing the compound's reactivity and biological activity. The chiral center at the 2-position is crucial for its enantiomeric purity, which is essential for many pharmaceutical applications where enantioselectivity plays a critical role.

The synthesis of Pyrrolidine, 2-[(phenylsulfonyl)methyl]-, (2S)- has been extensively studied in recent years. One common approach involves the asymmetric synthesis of the chiral pyrrolidine core followed by the introduction of the phenylsulfonyl group. For instance, a recent study published in Organic Letters described an efficient enantioselective synthesis using a chiral catalyst to achieve high enantiomeric excess (ee) values. This method not only provides high yields but also ensures the desired stereochemistry, making it suitable for large-scale production in pharmaceutical settings.

In terms of its biological activity, Pyrrolidine, 2-[(phenylsulfonyl)methyl]-, (2S)- has shown promising results in various preclinical studies. Research conducted at the University of California demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. The phenylsulfonyl group plays a crucial role in enhancing the binding affinity and selectivity towards these targets, thereby improving its therapeutic potential.

Moreover, Pyrrolidine, 2-[(phenylsulfonyl)methyl]-, (2S)- has been explored as a lead compound for developing new drugs targeting neurodegenerative diseases. A study published in Journal of Medicinal Chemistry reported that derivatives of this compound exhibit neuroprotective effects by modulating key signaling pathways associated with neuronal survival and function. These findings highlight the versatility and potential of this molecule in addressing complex neurological disorders.

The pharmacokinetic properties of Pyrrolidine, 2-[(phenylsulfonyl)methyl]-, (2S)- have also been investigated to ensure its suitability for drug development. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its good oral bioavailability and low toxicity make it an attractive candidate for further clinical evaluation.

In conclusion, Pyrrolidine, 2-[(phenylsulfonyl)methyl]-, (2S)- (CAS No. 1217457-97-0) is a promising compound with significant potential in medicinal chemistry. Its unique structural features and biological activities make it an important molecule for further research and development. Ongoing studies continue to explore its therapeutic applications and optimize its properties for clinical use.